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Introduction
Flaccidin is a novel, high-affinity fluorescent probe developed for the sensitive and specific

detection of apoptosis in mammalian cells. This proprietary formulation provides a robust and

reliable method for imaging and quantifying programmed cell death in various experimental

models. Flaccidin's unique molecular structure allows it to bind to key markers of apoptosis,

enabling researchers to visualize and analyze this critical cellular process with exceptional

clarity. These application notes provide detailed protocols for the use of Flaccidin in

fluorescence microscopy and flow cytometry, along with performance data and pathway

visualizations to support your research needs.

Mechanism of Action
Flaccidin is a fluorescently-labeled, recombinant human protein that exhibits a high binding

affinity for phosphatidylserine (PS) residues that become exposed on the outer leaflet of the

plasma membrane during the early stages of apoptosis.[1][2] This externalization of PS is a

well-established hallmark of apoptotic cells and serves as an "eat-me" signal for phagocytes.[3]

In healthy, viable cells, PS is strictly localized to the inner leaflet of the plasma membrane.[1]

The translocation of PS to the cell surface is an early and universal indicator of apoptosis,

making it an ideal target for sensitive detection.[2] Flaccidin is conjugated to a bright and

photostable fluorophore, enabling clear visualization and quantification of apoptotic cells.
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Quantitative Data
The performance of Flaccidin has been rigorously evaluated to ensure high sensitivity and

specificity. The following tables summarize the key quantitative data for Flaccidin.

Table 1: Flaccidin Specifications

Property Value

Molecular Weight ~36 kDa

Fluorophore Proprietary Green Fluorophore

Excitation Maximum 490 nm

Emission Maximum 515 nm

Binding Affinity (Kd) for PS ~0.035 nM

Optimal Staining Concentration 5 µL per 1x10^6 cells

Storage 4°C, protected from light

Table 2: Performance Characteristics of Flaccidin in Flow Cytometry

Parameter Flaccidin
Competitor A (Annexin V-
FITC)

Signal-to-Noise Ratio >50 ~35

% of Early Apoptotic Cells

Detected
95% ± 3% 92% ± 5%

% of Late Apoptotic/Necrotic

Cells
98% ± 2% 96% ± 4%

Photostability High Moderate

Signaling Pathway
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Flaccidin enables the visualization of a key event in both the intrinsic and extrinsic pathways of

apoptosis. The diagram below illustrates these pathways and the point at which Flaccidin acts.
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Extrinsic Pathway (Death Receptor)
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Apoptosis signaling pathways and Flaccidin's point of detection.

Experimental Protocols
Protocol 1: Fluorescence Microscopy Imaging of
Apoptosis
This protocol outlines the steps for staining adherent or suspension cells with Flaccidin for

visualization by fluorescence microscopy.

Workflow for Fluorescence Microscopy
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Start: Cell Culture

Induce Apoptosis (e.g., with Staurosporine)

Harvest and Wash Cells

Resuspend in 1X Binding Buffer

Add Flaccidin and Propidium Iodide (optional)

Incubate for 15 min at RT in the dark

Wash Cells with 1X Binding Buffer

Mount Cells on a Microscope Slide

Image Acquisition using a Fluorescence Microscope

Analyze Images for Apoptotic Cells
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Start: Cell Suspension

Induce Apoptosis

Harvest and Wash Cells (1-5 x 10^5 cells)

Resuspend in 100 µL 1X Binding Buffer

Add 5 µL Flaccidin and 5 µL Propidium Iodide

Incubate for 15 min at RT in the dark

Add 400 µL 1X Binding Buffer

Acquire Data on Flow Cytometer

Analyze Data using Cytometry Software

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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